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[trimethylsilyllethoxymethyl)indole

Cat. No.: B8155804
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Direct, off-the-shelf commercial availability of 6-bromo-1-SEM-indole is limited, as it is primarily
considered a synthetic intermediate rather than a widely stocked reagent. The most common
and cost-effective strategy involves procuring the high-purity precursor, 6-bromo-1H-indole, and
either performing the SEM-protection in-house or commissioning a custom synthesis.

Procuring the Precursor: 6-bromo-1H-indole

Numerous reputable suppliers offer high-purity 6-bromo-1H-indole. When selecting a supplier, it
is crucial to assess the provided analytical data, including purity verification by HPLC or GC,
and structural confirmation by *H NMR.
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Supplier Product Name  CAS Number Typical Purity Notes

A versatile
intermediate for

Chem-Impex 6-Bromoindole 52415-29-9 >98% (HPLC)[1] pharmaceuticals
and organic

synthesis.[1]

Reported to
inhibit
6-Bromoindole 52415-29-9 >08.0% (GC) Paenibacillus

larvae spore

Tokyo Chemical
Industry (TCI)

germination.[2]

Noted as a key
building block for
6-Bromo-1H- pharmaceuticals
A2B Chem 52415-29-9 N/A
Indole and

agrochemicals.

[3]

Provides
] 6-Bromo-1H- reference to
ChemicalBook _ 52415-29-9 N/A .
indole synthesis and

NMR data.[4][5]

Custom Synthesis Services

For laboratories not equipped for organic synthesis or those requiring large quantities with
cGMP compliance, custom synthesis is a viable option. Many chemical suppliers offer these
services, where they will perform the synthesis and purification, and provide a comprehensive
Certificate of Analysis (CoA) for the final product.

Key providers of custom synthesis services include:
e ChemScene[6]

 Vibrant Pharma Inc.[7]
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e BenchChem|[8]

When commissioning a custom synthesis, it is imperative to clearly define the purity
requirements (e.g., >98% by HPLC) and the specific analytical data required for batch release.

Part 2: In-House Synthesis and Purification

The N-protection of 6-bromo-1H-indole with a SEM group is a standard and reliable procedure.
The reaction proceeds via the deprotonation of the indole nitrogen with a strong, non-
nucleophilic base, followed by quenching with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-CI).

Synthesis Workflow Diagram
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6-bromo-1H-indole

Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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